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Compound of Interest

Compound Name: Tetrafluoroterephthalic acid

Cat. No.: B147487

An In-depth Technical Guide to the Health and Safety of Tetrafluoroterephthalic Acid

For researchers, scientists, and drug development professionals, a thorough understanding of
the health and safety profile of chemical reagents is paramount for ensuring a safe laboratory
environment. This technical guide provides a comprehensive overview of the known health and
safety information for Tetrafluoroterephthalic acid (CAS No. 652-36-8).

Chemical Identification

Tetrafluoroterephthalic acid is a fluorinated aromatic compound.[1] At room temperature, it
exists as a white to off-white crystalline solid.[2]

Identifier Value

Chemical Name 2,3,5,6-Tetrafluoroterephthalic acid

2,3,5,6-Tetrafluoro-1,4-benzenedicarboxylic

Synonyms acid, Perfluoroterephthalic acid
CAS Number 652-36-8[1][3][4][5][6][7]
Molecular Formula CsH2F404[3][4][5][7]

Molecular Weight 238.09 g/mol [3][5]
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Hazard Identification and Classification

Tetrafluoroterephthalic acid is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).[2][3] The primary
hazards are related to irritation of the skin, eyes, and respiratory system.[2][3][5][8][9][10][11]

GHS Classification Details
Pictogram
Signal Word Warning[2][3][4][5][10]

H315: Causes skin irritation.[2][3][4][5][8][9][10]
H319: Causes serious eye irritation.[2][3][4][5][8]
[9][10] H335: May cause respiratory irritation.[2]

(3105181011 0]

Hazard Statements

Prevention: P261, P264, P271, P280[3][5][8][10]
Response: P302+P352, P304+P340,
P305+P351+P338, P312, P321, P332+P313,
P337+P313, P362+P364[2][3][4][8] Storage:
P403+P233, P405[3][8][12] Disposal: P501[3][8]
[12]

Precautionary Statements

Toxicological Information

While detailed toxicological studies are limited, the available data indicates that
Tetrafluoroterephthalic acid may pose moderate health risks upon exposure.[2] It is not
currently classified as a carcinogen by major regulatory agencies.[2]
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Exposure Route

Effects

Inhalation

May cause respiratory irritation.[2][3][8][9]
Symptoms can include coughing, wheezing, and

shortness of breath.

Skin Contact

Causes skin irritation.[2][3][4][8][9] Prolonged

contact may lead to mild dermal irritation.[2]

Eye Contact

Causes serious eye irritation.[2][3][4][8][9]

Ingestion

May lead to irritation of the gastrointestinal

system.[2]

First-Aid Measures

In the event of exposure, immediate action is critical. The following table summarizes the

recommended first-aid procedures.
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Exposure Route First-Aid Measures

Remove the victim to fresh air and keep them at
rest in a position comfortable for breathing.[8]
[12] If you feel unwell, call a POISON CENTER
or doctor.[12]

Inhalation

Wash the affected area with plenty of soap and
water.[4][12] If skin irritation occurs, get medical
Skin Contact advice or attention.[4] Contaminated clothing

should be removed and washed before reuse.[4]

[8]

Rinse cautiously with water for several minutes.

[4][12] If present and easy to do, remove contact
Eye Contact lenses.[4][12] Continue rinsing.[4][12] If eye

irritation persists, seek medical advice or

attention.[4]

Clean the mouth with water and drink plenty of
Ingestion water afterwards.[8][12] If symptoms occur, get
medical attention.[8][12]

Handling, Storage, and Personal Protection

Proper handling and storage procedures, along with the use of appropriate personal protective
equipment (PPE), are essential for minimizing the risk of exposure.

Handling and Storage
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Aspect

Recommendations

Handling

Wash hands and face thoroughly after handling.
[4] Use only in a well-ventilated area or
outdoors.[8][12] Avoid breathing dust, fume,
gas, mist, vapors, or spray.[8][12] Avoid contact

with skin, eyes, and clothing.

Storage

Store in a well-ventilated place and keep the
container tightly closed.[8][12] Store in a cool,
dark, and dry place.[4] Keep away from

incompatible materials such as oxidizing agents.

[4]

Exp_o_suLe_C_QnILojs_and_P_eLs_QnaLELoie_cmLe_Eqmpmgnt

Specifications

Eye/Face Protection

Safety glasses with side-shields or chemical
safety goggles are required.[4] A face shield
may be necessary in situations with a higher risk

of splashing.[4]

Skin Protection

Wear protective gloves (e.g., nitrile rubber).[4]
Protective clothing and boots should be worn as
needed.[4]

Respiratory Protection

A dust respirator (e.g., N95) should be used if

dust is generated and ventilation is inadequate.

Engineering Controls

Work should be conducted in a well-ventilated
area.[8][12] A local exhaust system or a

chemical fume hood is recommended. Ensure
that eyewash stations and safety showers are

readily accessible.[12]

Experimental Protocols

© 2025 BenchChem. All rights reserved.

5/9 Tech Support


https://www.tcichemicals.com/BE/en/sds/T0930_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAB2121406&productDescription=TETRAFLROPHTHALIC+ACID+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAB2121406&productDescription=TETRAFLROPHTHALIC+ACID+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAB2121406&productDescription=TETRAFLROPHTHALIC+ACID+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/T0930_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T0930_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T0930_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T0930_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T0930_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T0930_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAB2121406&productDescription=TETRAFLROPHTHALIC+ACID+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2121406&productDescription=TETRAFLROPHTHALIC+ACID+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Detailed experimental protocols for the toxicological and safety testing of
Tetrafluoroterephthalic acid are not available in publicly accessible safety data sheets or
chemical databases. These protocols are typically found in specialized toxicology literature.
Researchers requiring this level of detail should consult relevant peer-reviewed scientific

journals.

Spill Response Workflow

A systematic approach is crucial for safely managing a spill of Tetrafluoroterephthalic acid.
The following diagram outlines a general workflow for spill response.
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Assess the Situation
(Size, Location, Hazards)

Large or
Uncontrolled Spill

Evacuate Immediate Area

(If necessary) All Spills

Y

Notify Supervisor and
Safety Personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use inert absorbent material)

Clean Up Spill
(Sweep into a sealed container)

Decontaminate the Area
(Wipe with appropriate solvent)

Dispose of Waste
(Follow institutional guidelines)

Complete Spill Report

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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